Cas no 69675-07-6 (1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine)

1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine structure
69675-07-6 structure
Product name:1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
CAS No:69675-07-6
MF:C13H17N
MW:187.28078
CID:1738513
PubChem ID:155323

1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(3-methylphenyl)-1,2,3,6-tetrahydropyridine
    • pyridine, 1,2,3,6-tetrahydro-1-methyl-4-(3-methylphenyl)-
    • 1-methyl-4-(3-methylphenyl)-3,6-dihydro-2H-pyridine
    • 69675-07-6
    • CHEMBL62134
    • DTXSID90219967
    • SCHEMBL8264178
    • Inchi: InChI=1S/C13H17N/c1-11-4-3-5-13(10-11)12-6-8-14(2)9-7-12/h3-6,10H,7-9H2,1-2H3
    • InChI Key: NGAHSUYKMIBETE-UHFFFAOYSA-N
    • SMILES: CC1=CC(=CC=C1)C2=CCN(CC2)C

Computed Properties

  • Exact Mass: 187.13621
  • Monoisotopic Mass: 187.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.2Ų
  • XLogP3: 3.2

Experimental Properties

  • Density: 0.989
  • Boiling Point: 286.1°C at 760 mmHg
  • Flash Point: 115.9°C
  • Refractive Index: 1.549
  • PSA: 3.24

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